Cas no 88238-73-7 (8-(benzyloxy)quinoline-2-carbaldehyde)

8-(benzyloxy)quinoline-2-carbaldehyde structure
88238-73-7 structure
Product Name:8-(benzyloxy)quinoline-2-carbaldehyde
CAS No:88238-73-7
MF:C17H13NO2
MW:263.290624380112
MDL:MFCD00636990
CID:640155
PubChem ID:1534769
Update Time:2025-04-19

8-(benzyloxy)quinoline-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Quinolinecarboxaldehyde, 8-(phenylmethoxy)-
    • 8-(Benzyloxy)quinoline-2-carbaldehyde
    • 8-phenylmethoxyquinoline-2-carbaldehyde
    • MFCD00636990
    • 8-(Benzyloxy)-2-quinolinecarbaldehyde
    • Oprea1_492455
    • Oprea1_805968
    • 8-benzyloxyquinoline-2-aldehyde
    • DNRDUAQLBRLDGI-UHFFFAOYSA-N
    • 8-Benzyloxy-quinoline-2-carbaldehyde
    • SCHEMBL3530872
    • AKOS000320032
    • SB68943
    • CS-0206933
    • DTXSID40364193
    • 88238-73-7
    • 8-(benzyloxy)quinoline-2-carbaldehyde
    • MDL: MFCD00636990
    • Inchi: 1S/C17H13NO2/c19-11-15-10-9-14-7-4-8-16(17(14)18-15)20-12-13-5-2-1-3-6-13/h1-11H,12H2
    • InChI Key: DNRDUAQLBRLDGI-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=CC=CC2=CC=C(C=O)N=C21

Computed Properties

  • Exact Mass: 263.094628657g/mol
  • Monoisotopic Mass: 263.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 39.2Ų

8-(benzyloxy)quinoline-2-carbaldehyde Pricemore >>

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